Cas no 80353-93-1 (6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid)

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid structure
80353-93-1 structure
Product Name:6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
CAS No:80353-93-1
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD03425068
CID:60204
PubChem ID:2759863
Update Time:2024-10-27

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid
    • 6-Methyl-imidazo[1,2-a]pyridine-2-carboxylic acid
    • 6-methylimidazo[1,2-a]pyridine-2-carboxylic acid(SALTDATA: FREE)
    • IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-METHYL-
    • RFSQTKHVHYSKLX-UHFFFAOYSA-N
    • 6-methyl-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
    • BAS 07759335
    • BBL022360
    • STK695472
    • SBB019352
    • VP10853
    • AB14573
    • EN001910
    • A
    • A839896
    • MFCD03425068
    • AKOS000302977
    • 80353-93-1
    • 6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid, AldrichCPR
    • DTXSID60374951
    • 6-methylimidazo[1,2-a]pyridine-2-carboxylicacid
    • FT-0692915
    • CS-W003976
    • EN300-310187
    • AM20070153
    • 6-Methylimidazo[1 pound not2-a]pyridine-2-carboxylic acid
    • FS-2487
    • SCHEMBL2638074
    • DS-0131
    • SY063090
    • 6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid (ACI)
    • ALBB-014740
    • DB-001482
    • MDL： MFCD03425068
    • Inchi： 1S/C9H8N2O2/c1-6-2-3-8-10-7(9(12)13)5-11(8)4-6/h2-5H,1H3,(H,12,13)
    • InChI Key： RFSQTKHVHYSKLX-UHFFFAOYSA-N
    • SMILES： O=C(C1=CN2C(C=CC(C)=C2)=N1)O

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.35
  • Refractive Index: 1.653
  • PSA: 54.60000
  • LogP: 1.34090

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Pricemore >>

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6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Production Method

Production Method 1

1113-59-3 1113-59-3
1603-41-4 1603-41-4
80353-93-1 80353-93-1
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide ;  10 min, 4 bar, 125 °C
Reference
Fully Automated Continuous Flow Synthesis of Highly Functionalized Imidazo[1,2-a] Heterocycles
Herath, Ananda; et al, Organic Letters, 2010, 12(3), 412-415

Production Method 2

70705-30-5 70705-30-5
80353-93-1 80353-93-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Research on heterocyclic compounds. XI. Heteroarylcarboxylic acids: preparation and antiinflammatory activity
Abignente, E.; et al, Farmaco, 1981, 36(10), 893-904

Production Method 3

70705-30-5 70705-30-5
80353-93-1 80353-93-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  8 h, rt
1.2 Reagents: Water Solvents: Water ;  pH 5 - 6, rt
Reference
Palladium-Catalyzed Regiodivergent C-H Olefination of Imidazo[1,2-a]pyridine Carboxamide and Unactivated Alkenes
Mohite, Sachin Balaso ; et al, Chemistry - A European Journal, 2023, 29(70),

Production Method 4

1603-41-4 1603-41-4
70-23-5 70-23-5
80353-93-1 80353-93-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  6 h, 70 °C
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  8 h, rt
2.2 Reagents: Water Solvents: Water ;  pH 5 - 6, rt
Reference
Palladium-Catalyzed Regiodivergent C-H Olefination of Imidazo[1,2-a]pyridine Carboxamide and Unactivated Alkenes
Mohite, Sachin Balaso ; et al, Chemistry - A European Journal, 2023, 29(70),

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Raw materials

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Preparation Products

6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid Related Literature

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